Cas no 1803610-82-3 (tert-Butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate)

• Product Name: tert-Butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate
• CAS No: 1803610-82-3
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5719355
• PubChem ID: 68513412
• Update Time: 2025-06-25

tert-Butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyclopentylpyrrolidin-3-yl)carbamate
• tert-butylN-(1-cyclopentylpyrrolidin-3-yl)carbamate
• SCHEMBL3104685
• EN300-202697
• 1803610-82-3
• (1-Cyclopentyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
• VFOIOFJINUUTMG-UHFFFAOYSA-N
• SB48034
• tert-Butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)15-11-8-9-16(10-11)12-6-4-5-7-12/h11-12H,4-10H2,1-3H3,(H,15,17)
• InChI Key： VFOIOFJINUUTMG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(C1)C1CCCC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 356.1±31.0 °C at 760 mmHg
• Flash Point: 169.1±24.8 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-Butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate

Professional Introduction to Tert-Butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate (CAS No. 1803610-82-3)

Ter-butyldisulfide is a significant compound in the field of pharmaceutical chemistry, particularly in the development of bioactive molecules. The compound with the CAS number 1803610-82-3 and the product name Tert-butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of the compound, its synthesis, chemical properties, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of Tert-butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 1-cyclopentylpyrrolidin-3-yl group. This specific arrangement of functional groups contributes to the compound's reactivity and makes it a valuable intermediate in organic synthesis. The presence of the cyclopentyl ring enhances the compound's solubility in organic solvents, making it more amenable for various chemical reactions.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as pharmacophores in drug design, exhibiting properties such as inhibitory effects on enzymes and receptors. The compound Tert-butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate has been investigated for its potential role in modulating biological pathways associated with inflammation and pain management.

One of the key areas where this compound has shown promise is in the development of central nervous system (CNS) drugs. The structural features of Tert-butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate allow it to interact with specific targets in the brain, making it a candidate for treating neurological disorders. Recent studies have demonstrated its potential efficacy in models of neuropathic pain and neuroinflammation, highlighting its therapeutic value.

The synthesis of Tert-butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate involves multi-step organic reactions, starting from readily available precursors. The process typically includes the formation of the carbamate bond through nucleophilic substitution or condensation reactions. The tert-butyl group provides stability to the molecule while allowing for further functionalization, which is crucial for tailoring its biological activity.

The chemical properties of this compound make it suitable for various applications in drug discovery and development. Its stability under different conditions and compatibility with other reagents make it an excellent candidate for library screening and high-throughput screening (HTS) assays. These assays are widely used in pharmaceutical companies to identify lead compounds with desired biological activities.

In addition to its therapeutic potential, Tert-butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate has also been explored for its role as an intermediate in the synthesis of more complex molecules. Its structural framework can be modified to create derivatives with enhanced pharmacological properties. This flexibility makes it a valuable tool in medicinal chemistry, enabling researchers to design novel compounds with specific target interactions.

The use of computational methods has further accelerated the discovery and optimization of carbamate-based compounds like Tert-butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate. Molecular modeling techniques allow researchers to predict the binding affinity and selectivity of these compounds towards biological targets. This approach has significantly reduced the time and cost associated with traditional trial-and-error methods, making drug discovery more efficient.

Efforts are ongoing to improve the synthetic routes for producing Tert-butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate on an industrial scale. Optimizing reaction conditions and developing greener synthetic methods are key priorities in this regard. Such advancements not only enhance production efficiency but also minimize environmental impact, aligning with global sustainability goals.

The future prospects for Tert-butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential in treating other diseases such as cancer and autoimmune disorders is an area of active interest. Additionally, exploring its role as a prodrug or combination therapy could open new avenues for clinical development.

In conclusion, Tert-butyl N-(1-Cyclopentylpyrrolidin-3-yl)carbamate (CAS No. 1803610-82-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in shaping future therapeutic strategies.